Cas no 1859203-38-5 (2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl-)

• Product Name: 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl-
• CAS No: 1859203-38-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 5275628
• Update Time: 2025-06-14

2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl-

• Inchi： 1S/C10H8ClNO/c1-10(9(6-12)13-10)7-4-2-3-5-8(7)11/h2-5,9H,1H3
• InChI Key： MSINREDVMWPZBS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2Cl)(C)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl-

Research Briefing on 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- (CAS: 1859203-38-5)

The compound 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- (CAS: 1859203-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role as a versatile intermediate in medicinal chemistry.

One of the key areas of investigation has been the compound's interaction with cysteine proteases, a family of enzymes implicated in numerous pathological conditions, including cancer, inflammatory diseases, and parasitic infections. Researchers have demonstrated that 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- acts as an irreversible inhibitor of these enzymes by forming covalent bonds with the active-site cysteine residues. This mechanism has been elucidated through X-ray crystallography and mass spectrometry studies, providing valuable insights for the design of more potent and selective inhibitors.

In addition to its inhibitory properties, recent pharmacological evaluations have revealed that this compound exhibits favorable pharmacokinetic profiles, including good membrane permeability and metabolic stability. These characteristics make it an attractive candidate for further drug development. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of this scaffold, leading to derivatives with enhanced potency and reduced off-target effects.

The synthetic accessibility of 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- has also been a focus of recent research. Several innovative synthetic routes have been developed to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic asymmetric epoxidation and flow chemistry techniques, have been successfully applied to its production, addressing previous challenges in large-scale synthesis.

Looking forward, the potential applications of this compound extend beyond its current uses. Ongoing research is exploring its utility in PROTAC (Proteolysis Targeting Chimera) technology and as a warhead in covalent drug discovery. The unique reactivity of the epoxide moiety, combined with the aromatic chlorophenyl group, offers diverse opportunities for structural modifications to tailor biological activity and selectivity.

In conclusion, 2-Oxiranecarbonitrile, 3-(2-chlorophenyl)-3-methyl- represents a valuable chemical entity with broad applications in drug discovery and development. The recent advancements in understanding its biological activities and synthetic methodologies position it as a promising scaffold for future therapeutic agents. Continued research in this area is expected to yield significant breakthroughs in targeted therapies for various diseases.